![molecular formula C16H12Cl2FNO3 B2656033 4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate CAS No. 338404-22-1](/img/structure/B2656033.png)
4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate
Description
4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate (4FP3DCP) is an organic compound that has been widely studied in the scientific research and laboratory experimentation for its unique chemical and physiological properties. It is a derivative of the parent compound 4-fluorophenyl 3-propanoate (4FP3P) and has been found to possess a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
Pharmaceutical Development
4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate is a valuable intermediate in the synthesis of pharmaceutical compounds. Its unique structure allows for the creation of novel drugs with potential therapeutic benefits. Researchers have utilized this compound to develop new medications targeting various diseases, including cancer and infectious diseases .
Chemical Synthesis
This compound serves as a crucial building block in organic synthesis. Its reactivity and selectivity make it an excellent candidate for creating complex molecules. Chemists often use it to synthesize other fluorinated compounds, which are essential in medicinal chemistry and material science .
Biological Research
In biological studies, 4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate is used to investigate enzyme interactions and inhibition. Its structure allows it to bind to specific enzymes, making it a useful tool for studying enzyme kinetics and mechanisms. This application is particularly important in drug discovery and development .
Environmental Science
Environmental scientists study this compound to understand its behavior and impact in the environment. Its stability and reactivity are of interest in assessing its potential as a pollutant and its effects on ecosystems. This research is crucial for developing strategies to mitigate environmental contamination.
These applications highlight the versatility and importance of 4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate in various scientific fields. Each application leverages its unique chemical properties to advance research and development in different areas.
Pharmaceutical Development Chemical Synthesis Biological Research : Material Science : Agricultural Chemistry : Environmental Science
properties
IUPAC Name |
(4-fluorophenyl) 3-[(2,6-dichlorophenyl)methoxyimino]propanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2FNO3/c17-14-2-1-3-15(18)13(14)10-22-20-9-8-16(21)23-12-6-4-11(19)5-7-12/h1-7,9H,8,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PITILSOIRMQQHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CON=CCC(=O)OC2=CC=C(C=C2)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601175094 |
Source
|
| Record name | 4-Fluorophenyl 3-[[(2,6-dichlorophenyl)methoxy]imino]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601175094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
356.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorophenyl 3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate | |
CAS RN |
338404-22-1 |
Source
|
| Record name | 4-Fluorophenyl 3-[[(2,6-dichlorophenyl)methoxy]imino]propanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338404-22-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluorophenyl 3-[[(2,6-dichlorophenyl)methoxy]imino]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601175094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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